Cas no 2639462-99-8 (2-{(benzyloxy)carbonylamino}-4-chloro-5-iodobenzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-chloro-5-iodobenzoic acid
• CAS No: 2639462-99-8
• MF: C₁₅H₁₁ClINO₄
• MW: 431.609615564346
• CID: 5643545
• PubChem ID: 165904016
• Update Time: 2025-11-06

2-{(benzyloxy)carbonylamino}-4-chloro-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28228892
• 2-{[(benzyloxy)carbonyl]amino}-4-chloro-5-iodobenzoic acid
• 2639462-99-8
• 2-{(benzyloxy)carbonylamino}-4-chloro-5-iodobenzoic acid

• Inchi： 1S/C15H11ClINO4/c16-11-7-13(10(14(19)20)6-12(11)17)18-15(21)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key： JSQVZSYMPKUXJW-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C(=O)O)C=1)NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 430.94213g/mol
• Monoisotopic Mass: 430.94213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-chloro-5-iodobenzoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-4-chloro-5-iodobenzoic acid (CAS No. 2639462-99-8)

2-{(benzyloxy)carbonylamino}-4-chloro-5-iodobenzoic acid, identified by its CAS number 2639462-99-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of benzoic acid derivatives characterized by the presence of both chloro and iodine substituents, which contribute to its unique chemical properties and potential biological activities. The structural features of this molecule, particularly the (benzyloxy)carbonylamino group, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The significance of 2-{(benzyloxy)carbonylamino}-4-chloro-5-iodobenzoic acid lies in its utility as a building block for more complex molecules. In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The benzoic acid scaffold is widely recognized for its role in drug design due to its ability to interact with biological targets in multiple ways. The introduction of halogen atoms such as chlorine and iodine enhances the reactivity and selectivity of the molecule, making it an attractive candidate for further chemical modifications.

One of the most compelling aspects of 2-{(benzyloxy)carbonylamino}-4-chloro-5-iodobenzoic acid is its potential application in the development of small-molecule inhibitors. These inhibitors are designed to interfere with the function of specific enzymes or receptors involved in disease processes. The (benzyloxy)carbonylamino group, also known as Boc-amino, provides stability to the molecule during synthetic processes and can be selectively removed under specific conditions, allowing for further functionalization. This feature makes it particularly useful in multi-step synthetic routes where controlled reactivity is essential.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated benzoic acids in drug discovery. Studies have demonstrated that compounds containing both chloro and iodine substituents exhibit enhanced binding affinity to biological targets compared to their non-halogenated counterparts. This increased binding affinity is attributed to the ability of halogens to engage in polar interactions and π-stacking with amino acid residues in protein binding pockets. For instance, 2-{(benzyloxy)carbonylamino}-4-chloro-5-iodobenzoic acid has been investigated as a potential scaffold for developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The synthesis of 2-{(benzyloxy)carbonylamino}-4-chloro-5-iodobenzoic acid involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the functionalization of a benzoic acid precursor, followed by selective halogenation at the 4-position and 5-position using appropriate reagents such as N-chlorosuccinimide (NCS) and iodine sources like NIS (nitrile iodide). The introduction of the (benzyloxy)carbonylamino group is achieved through an amide coupling reaction, often employing reagents such as DCC (dicyclohexylcarbodiimide) or EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide). Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

In terms of biological activity, preliminary studies on derivatives of 2-{(benzyloxy)carbonylamino}-4-chloro-5-iodobenzoic acid have shown promising results. For example, modifications at the 3-position or 6-position have led to compounds with inhibitory effects on certain enzymes implicated in metabolic disorders. The presence of both chloro and iodine substituents appears to modulate the electronic properties of the molecule, influencing its interactions with biological targets. Further research is needed to fully elucidate the structure-activity relationships (SARs) associated with this series of compounds.

The use of computational methods has also played a significant role in understanding the potential applications of 2-{(benzyloxy)carbonylamino}-4-chloro-5-iodobenzoic acid. Molecular modeling techniques have been employed to predict how this compound might interact with various biological targets, providing insights into its binding mode and potential side effects. These computational studies are often combined with experimental validation, leading to a more comprehensive understanding of its pharmacological properties.

Future directions in the study of 2-{(benzyloxy)carbonylamino}-4-chloro-5-iodobenzoic acid may include exploring its role as a precursor for more complex drug candidates or investigating its potential use in combination therapies. The versatility of this compound makes it a valuable asset in drug discovery pipelines, particularly for targeting diseases where small-molecule inhibitors are needed. As research continues to uncover new therapeutic opportunities, compounds like 2-{(benzyloxy)carbonylamino}-4-chloro-5-iodobenzoic acid will likely play an increasingly important role in developing next-generation pharmaceuticals.